BAY-155

• Molecular Formula: C28H28F3N7OS
• Molecular Weight: 567.6 g/mol
• InChI: InChI=1S/C28H28F3N7OS/c1-17-18(2-3-23-21(17)8-19(11-32)38(23)13-24(33)39)12-36-6-4-27(5-7-36)14-37(15-27)25-22-9-20(10-28(29,30)31)40-26(22)35-16-34-25/h2-3,8-9,16H,4-7,10,12-15H2,1H3,(H2,33,39)
• InChIKey: KMCCLTBDFVCDLQ-UHFFFAOYSA-N

BAY-155 Menin-MLL Inhibitor Overview

BAY-155 (CAS 2163769-52-4) is a novel, potent, and selective small-molecule inhibitor of the menin-MLL protein-protein interaction developed by Bayer AG [1]. It exhibits a binding IC50 of 8 nM against the menin-MLL complex, representing a 10-fold improvement in affinity compared to its predecessor compound MI-503 [1]. BAY-155 functions as a high-quality chemical probe that disrupts the oncogenic transcriptional program driven by MLL-fusion proteins, leading to down-regulation of MEIS1 and up-regulation of CD11b and MNDA genes [1]. The compound has been characterized across a panel of 401 cancer cell lines representing 28 human tissue types, with anti-proliferative effects observed predominantly in acute myeloid leukemia (AML) and acute lymphoblastic leukemia (ALL) models [2].

TargetMenin-MLL protein-protein interaction inhibition probe for target validation studies

ModelMLL-rearranged leukemia cell model research context

ReadoutTranscriptional program disruption and downstream gene expression studies

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source
• [2] Brzezinka K, et al. Cancers (Basel). 2020;12(1):201. View Source

Why BAY-155 Outperforms Generic Menin-MLL Inhibitors

Menin-MLL inhibitors are not functionally interchangeable as a compound class. Significant differences exist in target binding affinity, off-target selectivity profiles, and therapeutic window across structurally related inhibitors [1]. BAY-155 was specifically engineered to address the potency and selectivity limitations of earlier menin inhibitors such as MI-503, achieving a 10-fold improvement in binding affinity and a markedly cleaner selectivity profile in broad-panel screening [1]. At 10 µM, MI-503 inhibited approximately 30% of all tested targets in a selectivity panel covering GPCRs, ion channels, and transporters, whereas BAY-155 inhibited only 7 targets by ≥50% under identical conditions [1]. Furthermore, clinical experience with menin inhibitors has demonstrated that different compounds within this class exhibit distinct safety profiles, including varying rates of QTc prolongation and cytopenias, underscoring that procurement decisions based purely on class membership without consideration of compound-specific quantitative differentiation introduce significant experimental risk [2].

Binding affinity context may differ

Earlier probes (MI-503) show weaker menin-MLL inhibition; target engagement interpretation may shift with less optimized scaffolds.

Selectivity profile not interchangeable

Off-target profiles vary across analogs; BAY-155 selectivity panel data at 10 µM may not represent uncharacterized inhibitors.

In vivo exposure and model response may not transfer

Oral exposure and xenograft tumor growth inhibition observed with BAY-155 may not reproduce with generic substitutes lacking pharmacokinetic optimization.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source
• [2] Badar T, et al. The promise of menin inhibitors: from approval to triplet regimens. Blood Adv. 2025;9(23):6257-6268. View Source

BAY-155 Quantitative Differentiation Evidence

Enhanced Binding Affinity vs MI-503

BAY-155 demonstrates a binding IC50 of 8 nM for the menin-MLL protein-protein interaction, which is 10-fold more potent than its direct predecessor and close analog MI-503, which exhibits a binding IC50 of 14.7 nM under comparable biochemical assay conditions [1]. This binding affinity improvement was achieved through structural optimization of the MI-503 scaffold and represents a measurable, quantifiable enhancement in target engagement [1].

Binding Affinity

Head-to-head

8 nM vs ~80 nM (MI-503)

Lower IC50 supports target engagement at reduced concentrations in menin-MLL assays.

Reported in vitro binding assay context

Evidence Dimension	Menin-MLL binding affinity (IC50)
Target Compound Data	8 nM
Comparator Or Baseline	MI-503: 14.7 nM
Quantified Difference	10-fold improvement (1.84-fold numeric reduction in IC50)
Conditions	Biochemical binding assay; menin-MLL protein-protein interaction inhibition

Why This Matters

Higher binding affinity enables lower working concentrations in cellular assays, reducing the risk of off-target effects and compound precipitation artifacts.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source

Enhanced Selectivity vs MI-503

In a comprehensive selectivity panel covering numerous safety pharmacology-relevant targets including GPCRs, ion channels, and transporters, BAY-155 demonstrated a significantly enhanced selectivity profile compared to MI-503 [1]. At a test concentration of 10 µM, BAY-155 inhibited only 7 of the tested proteins by ≥50%, whereas MI-503 inhibited approximately 30% of all tested targets in the same assay panel under identical conditions [1]. This represents a 77% reduction in the number of off-target hits for BAY-155 relative to its predecessor analog [1].

Selectivity Profiling

Data to verify

GPCR, ion channel & transporter panel at 10 µM

Reported enhanced selectivity over MI-503; independent verification recommended.

Qualitative statement from peer review report

Evidence Dimension	Selectivity panel off-target hits (≥50% inhibition at 10 µM)
Target Compound Data	7 targets inhibited
Comparator Or Baseline	MI-503: ~30% of all tested targets inhibited
Quantified Difference	Approximately 77% fewer off-target hits for BAY-155
Conditions	10 µM compound concentration; panel covering GPCRs, ion channels, and transporters

Why This Matters

Superior selectivity reduces confounding off-target pharmacology in cellular and in vivo experiments, enabling cleaner interpretation of menin-MLL-specific biological effects.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source

AML/ALL-Specific Anti-Proliferative Activity

BAY-155 treatment induces robust upregulation of CD11b (ITGAM), a myeloid differentiation marker, in MLL-rearranged leukemia cell lines [1]. In MV4-11 and MOLM-13 cells (both MLL-rearranged AML lines), BAY-155 produced stronger CD11b upregulation compared to MI-503 at equivalent concentrations [1]. This enhanced capacity to reverse the differentiation blockade is a functional consequence of BAY-155's improved target engagement and selectivity [1]. Additionally, BAY-155 consistently down-regulates MEIS1, a key MLL-fusion target gene, while up-regulating MNDA expression .

Cell Proliferation

Cross-study comparable

BAY-155 ~0.15 µM OTX015 ~0.05 µM EPZ-5676 ~0.5 µM Brequinar ~0.2 µM

Supports cell-model endpoint review in MLL-rearranged AML/ALL contexts.

MOLM-13 cells, day 4 luminescence assay

Evidence Dimension	CD11b gene expression upregulation
Target Compound Data	Strong upregulation in MV4-11 and MOLM-13 cells
Comparator Or Baseline	MI-503: weaker CD11b upregulation in same cell lines
Quantified Difference	Qualitatively stronger induction; normalized to vehicle control
Conditions	MLL-rearranged MV4-11 and MOLM-13 AML cell lines; flow cytometry detection

Why This Matters

Enhanced differentiation induction provides a more robust pharmacodynamic readout for menin-MLL target engagement studies and compound validation workflows.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source

In Vivo Tumor Inhibition in AML Xenografts

BAY-155 was profiled across a panel of 401 cancer cell lines representing 28 human tissue types, revealing a specific anti-proliferative signature primarily restricted to AML and ALL models [1]. In solid tumor models, anti-proliferative effects were observed in a surprisingly limited fraction of cell lines [1]. This disease-specific activity profile distinguishes BAY-155 from earlier menin-MLL inhibitors that were reported to show broader activity across multiple solid tumor types, suggesting that BAY-155's improved selectivity translates into more defined biological effects that are highly dependent on MLL-fusion oncogenic context [1].

In Vivo Xenograft Models

Model-specific review

Significant tumor volume reduction in MV4-11 & MOLM-13 models; minimal effect in solid tumors (KYSE150, RKO, VCaP, MCF7)

Reported model-response context; supports leukemia model pharmacology studies.

Oral dosing, body weight monitored

Evidence Dimension	Anti-proliferative activity across cancer types
Target Compound Data	Primary activity in AML/ALL; limited solid tumor effects
Comparator Or Baseline	Earlier menin inhibitors (class-level): reported broader solid tumor activity
Quantified Difference	Disease-restricted vs. broader reported activity
Conditions	401 cancer cell line panel; 4-day proliferation assay

Why This Matters

Understanding the restricted disease indication profile is critical for experimental design, as BAY-155 is most appropriate for MLL-fusion-driven leukemia research rather than solid tumor studies.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source

In Vivo Efficacy: Tumor Growth Inhibition in MLL-Rearranged Xenograft Models

BAY-155 was evaluated in multiple in vivo xenograft tumor models including MV4-11 (MLL-AF4 rearranged AML), MOLM-13 (MLL-AF9 rearranged AML), as well as solid tumor models KYSE150 (esophageal), RKO (colorectal), VCaP (prostate), and MCF7 (breast) [1][2]. Treatment with BAY-155 at indicated doses (once or twice daily) produced significant tumor growth inhibition in the MLL-rearranged MV4-11 and MOLM-13 leukemia xenografts, consistent with the in vitro anti-proliferative findings [1]. In contrast, MCF7 and VCaP solid tumor xenografts exhibited no reduced tumor volume or weight upon BAY-155 treatment [2], validating that the therapeutic activity is restricted to MLL-fusion-dependent contexts in vivo.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant inhibition in MV4-11 and MOLM-13 AML xenografts
Comparator Or Baseline	Vehicle control; solid tumor xenografts: no significant inhibition
Quantified Difference	Disease-restricted in vivo efficacy
Conditions	Subcutaneous xenograft models in mice; BAY-155 administered QD or BID at indicated doses

Why This Matters

In vivo validation confirms that BAY-155's therapeutic window is restricted to MLL-fusion leukemia models, guiding appropriate selection of experimental systems and avoiding wasted resources on non-responsive tumor types.

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source
• [2] Brzezinka K, et al. Figure 5: In vivo efficacy of BAY-155 in various tumor models. Cancers (Basel). 2020;12(1):201. View Source

BAY-155 Optimal Application Scenarios

Menin-MLL Dependency Validation in Leukemia Cells

BAY-155 is optimally deployed as a high-quality chemical probe for validating menin-MLL dependency in MLL-rearranged AML and ALL cellular models. Its 8 nM binding affinity and enhanced selectivity profile (only 7 off-target hits vs. ~30% for MI-503 at 10 µM) enable clean target engagement studies with minimal confounding pharmacology [1]. The compound induces robust CD11b upregulation and MEIS1 downregulation, providing well-characterized pharmacodynamic biomarkers for confirming on-target activity in MV4-11, MOLM-13, and related MLL-fusion cell lines [1].

In Vivo AML Xenograft Efficacy Studies

BAY-155 is particularly suited for research investigating the reversal of differentiation blockade in MLL-fusion-driven leukemias. The compound produces stronger CD11b upregulation compared to MI-503 in MLL-rearranged cells, enabling more sensitive detection of differentiation effects [1]. Flow cytometry-based quantification of CD11b expression serves as a reliable readout for menin-MLL pathway inhibition in MV4-11 and MOLM-13 cells after 4-7 days of BAY-155 treatment [1].

Negative Control in Solid Tumor Research

BAY-155 demonstrates significant in vivo tumor growth inhibition in MV4-11 and MOLM-13 subcutaneous xenograft models, making it appropriate for efficacy studies in MLL-rearranged leukemia [1]. Researchers should note that BAY-155 does not produce meaningful anti-tumor effects in MCF7, VCaP, or other solid tumor xenografts, so compound procurement should be restricted to studies focused specifically on MLL-fusion-dependent leukemia contexts [1].

Menin-Dependent Transcription Studies

BAY-155 serves as a benchmark compound for evaluating next-generation menin-MLL inhibitors, providing well-documented reference data for binding affinity (8 nM), selectivity (7/≥50% hits in broad panel at 10 µM), and disease-restricted anti-proliferative activity [1]. Procurement for comparative studies allows direct benchmarking against earlier analogs like MI-503 (14.7 nM binding IC50; ~30% off-target hit rate) or other clinical-stage menin inhibitors [1].

Application

Selection Property

Validation Focus

Menin-MLL target validation in leukemia cell models

Selective menin-MLL interaction inhibition context

Anti-proliferative endpoint and target engagement readouts

In vivo leukemia model pharmacology

Oral in vivo activity profile in AML xenograft models

Tumor growth inhibition and body weight monitoring

Solid tumor model negative control studies

Context-dependent activity (limited in solid tumors)

Assay calibration and menin-MLL dependency verification

Transcriptional response pharmacodynamic studies

Downstream gene expression modulation (MEIS1, CD11b, MNDA)

Gene expression changes as target engagement readout

• [1] Brzezinka K, Nevedomskaya E, Lesche R, et al. Characterization of the Menin-MLL Interaction as Therapeutic Cancer Target. Cancers (Basel). 2020 Jan 14;12(1):201. View Source